Cas no 1320326-66-6 (rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide)

• Product Name: rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide
• CAS No: 1320326-66-6
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 5086436
• PubChem ID: 162394357
• Update Time: 2026-03-02

rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide
• E84994
• 1320326-66-6
• (3aS,6aS)-5-benzyl-hexahydro-1??-thieno[2,3-c]pyrrole-1,1-dione
• BS-48622
• (3aS,6aS)-5-benzyl-2,3,3a,4,6,6a-hexahydrothieno[2,3-c]pyrrole 1,1-dioxide

• Inchi： 1S/C13H17NO2S/c15-17(16)7-6-12-9-14(10-13(12)17)8-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2/t12-,13+/m0/s1
• InChI Key： VOUOUAFQWDNCSC-QWHCGFSZSA-N
• SMILES： S1(CC[C@H]2CN(CC3C=CC=CC=3)C[C@@H]12)(=O)=O

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.8

Additional information on rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide

Professional Introduction to Rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide (CAS No. 1320326-66-6)

The compound Rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide, identified by its CAS number 1320326-66-6, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a fused thienopyrrolidinone core, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The stereochemistry defined by the (3aS,6aS) configuration underscores the compound's structural complexity and its potential for selective interactions with biological targets.

Recent studies have highlighted the therapeutic promise of heterocyclic compounds derived from thienopyrrolidinone scaffolds. These molecules exhibit a diverse range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the benzyl substituent at the 5-position further modulates the electronic and steric properties of the molecule, enhancing its pharmacological profile. Such modifications are critical in optimizing drug-like characteristics such as solubility, metabolic stability, and target binding affinity.

One of the most compelling aspects of Rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide is its structural similarity to known bioactive molecules. This similarity suggests that it may serve as a valuable scaffold for designing novel therapeutic agents. For instance, studies have demonstrated that thienopyrrolidinone derivatives can interact with specific enzymes and receptors involved in disease pathways. The unique conformation imposed by the (3aS,6aS) stereochemistry may confer selectivity over closely related analogs, reducing off-target effects and improving overall efficacy.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and chiral auxiliary techniques, have been employed to achieve the desired stereoisomer with high enantiomeric purity. Such synthetic approaches are essential for producing pharmaceutical candidates that meet stringent regulatory standards. The robustness of these synthetic routes ensures scalability for potential industrial applications.

In vitro pharmacological evaluations have begun to unravel the mechanisms by which Rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide exerts its effects. Preliminary data indicate that it may inhibit key enzymes implicated in inflammatory responses by modulating intracellular signaling pathways. Additionally, its ability to cross cell membranes suggests potential applications in treating diseases characterized by impaired cellular communication. These findings align with emerging research trends that emphasize the importance of structure-activity relationships in drug design.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal conformations for drug-receptor interactions. By integrating experimental data with computational simulations, researchers can refine lead compounds more efficiently than traditional methods alone. This interdisciplinary approach is particularly valuable for exploring complex molecular systems like Rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide.

Future directions in the study of this compound include exploring its pharmacokinetic properties and potential clinical applications. Animal models are being utilized to assess toxicity profiles and assess therapeutic efficacy in vivo. These studies will provide critical insights into whether this molecule can progress to human trials for specific indications. Collaborative efforts between academic researchers and industry partners will be essential to translate laboratory findings into viable clinical candidates.

The broader significance of Rel-(3aS,6aS)-5-Benzylhexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide lies in its contribution to the evolving landscape of heterocyclic drug discovery. As new synthetic strategies emerge and computational tools become more sophisticated, compounds like this one will continue to inspire innovation in medicinal chemistry. Their unique structural features offer a rich foundation for designing next-generation therapeutics that address unmet medical needs with greater precision and fewer side effects.